Cas no 167958-93-2 (2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]-)
167958-93-2 structure
Product Name:2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]-
CAS No:167958-93-2
MF:C13H14N2O2S
MW:262.327461719513
CID:1355730
PubChem ID:10467884
Update Time:2025-04-20
2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]-
- N-[(1R)-1-phenylethyl]pyridine-2-sulfonamide
- 167958-93-2
- DTXSID90440436
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- Inchi: 1S/C13H14N2O2S/c1-11(12-7-3-2-4-8-12)15-18(16,17)13-9-5-6-10-14-13/h2-11,15H,1H3/t11-/m1/s1
- InChI Key: PKZDCLTWMRDSKQ-LLVKDONJSA-N
- SMILES: S(C1C=CC=CN=1)(N[C@H](C)C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 262.07772
- Monoisotopic Mass: 262.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 59.06
2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
167958-93-2 (2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]-) Related Products
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